Cas no 5538-51-2 (O-Acetylsalicyloyl Chloride)

O-Acetylsalicyloyl Chloride is a reactive acyl chloride derivative of acetylsalicylic acid, primarily used as an intermediate in organic synthesis and pharmaceutical manufacturing. Its key advantage lies in its high reactivity, enabling efficient acylation reactions to form esters, amides, or other derivatives. The compound is particularly valuable in the synthesis of specialized drug molecules and fine chemicals due to its ability to introduce the O-acetylsalicyloyl moiety under mild conditions. It offers precise functionalization, making it suitable for applications requiring controlled modifications of target molecules. Proper handling is essential due to its moisture sensitivity and potential corrosivity.
O-Acetylsalicyloyl Chloride structure
O-Acetylsalicyloyl Chloride structure
Product Name:O-Acetylsalicyloyl Chloride
CAS No:5538-51-2
MF:C9H7ClO3
MW:198.603081941605
MDL:MFCD00000663
CID:45993
PubChem ID:87558844
Update Time:2025-05-19

O-Acetylsalicyloyl Chloride Chemical and Physical Properties

Names and Identifiers

    • O-Acetylsalicylryl chloride
    • O-Acetylsalicyloyl chloride
    • Acetylsalicyloyl chloride
    • 2-Acetoxybenzoyl Chloride
    • (2-carbonochloridoylphenyl) acetate
    • O-Acetoxybenzoylchloride
    • o-acetylsalicyloylchloride
    • ACETYLSALICYCLOYL CHLORIDE
    • 2-acetoxybenzoic acid chloride
    • 5538-51-2
    • 2-(Chlorocarbonyl)phenyl acetate #
    • Acetyl-salicyloyl chloride
    • o-Acetoxybenzoyl chloride
    • A8139
    • SCHEMBL133699
    • Aspirin chloride
    • acetyl salicyloyl chloride
    • DTXSID10203924
    • o-Acetylsalicoyl chloride
    • Acetylsalicoyl chloride
    • acetylsalicylic acid chloride
    • BS-44104
    • NSC97216
    • D88484
    • 2-(Chlorocarbonyl)phenyl acetate
    • MFCD00000663
    • EINECS 226-899-1
    • Benzoyl chloride, 2-(acetyloxy)-
    • ASCC
    • acetyl salicyclic acid chloride
    • W-105567
    • acetylsalicylic chloride
    • UNII-67R3L2L9J7
    • AKOS000276274
    • AMY15535
    • NSC 97216
    • NSC-97216
    • acetyl salicylic acid chloride
    • NS00033310
    • FT-0635765
    • O-Acetylsalicyloyl chloride, 95%
    • 2-(chlorocarbonyl)-phenyl acetate
    • 2-(carbonochloridoyl)phenyl acetate
    • 2-acetoxy benzoyl chloride
    • 2-acetoxybenzoylchloride
    • acetylsalicylsaurechlorid
    • 2-(Acetyloxy)benzoyl chloride
    • 67R3L2L9J7
    • DB-020320
    • A1917
    • O-Acetylsalicyloyl Chloride
    • MDL: MFCD00000663
    • Inchi: 1S/C9H7ClO3/c1-6(11)13-8-5-3-2-4-7(8)9(10)12/h2-5H,1H3
    • InChI Key: DSGKWFGEUBCEIE-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC=CC=1OC(C)=O)=O
    • BRN: 880372

Computed Properties

  • Exact Mass: 198.00800
  • Monoisotopic Mass: 198.008
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 43.4A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.3219 (rough estimate)
  • Melting Point: 48.0 to 52.0 deg-C
  • Boiling Point: 135°C/12mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.536(lit.)
  • Water Partition Coefficient: Soluble in toluene. Reacts with water.
  • PSA: 43.37000
  • LogP: 1.99090
  • Solubility: Not determined
  • Sensitiveness: Moisture Sensitive

O-Acetylsalicyloyl Chloride Security Information

O-Acetylsalicyloyl Chloride Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

O-Acetylsalicyloyl Chloride Pricemore >>

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O-Acetylsalicyloyl Chloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5538-51-2)O-Acetylsalicylryl chloride
Order Number:LE5328
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:47
Price ($):discuss personally
Email:18501500038@163.com

O-Acetylsalicyloyl Chloride Related Literature

Additional information on O-Acetylsalicyloyl Chloride

O-Acetylsalicyloyl Chloride: A Comprehensive Overview

O-Acetylsalicyloyl chloride, also known by its CAS number 5538-51-2, is a significant compound in the field of organic chemistry. This compound is widely recognized for its role in various chemical reactions and its applications in the synthesis of complex molecules. The name O-Acetylsalicyloyl chloride itself suggests its structural composition, where the acetyl group is attached to the salicyloyl moiety, and the chloride serves as a leaving group, facilitating nucleophilic substitutions.

The synthesis of O-Acetylsalicyloyl chloride typically involves the acetylation of salicylic acid, followed by the introduction of a reactive chloride group. This process is well-documented in organic chemistry literature and is often used as a precursor in the preparation of various bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents.

One of the most intriguing aspects of O-Acetylsalicyloyl chloride is its ability to participate in a wide range of chemical transformations. For instance, it can undergo nucleophilic acyl substitution reactions with alcohols, amines, and other nucleophiles to yield diverse derivatives. These derivatives have found applications in pharmaceuticals, agrochemicals, and specialty chemicals. The versatility of this compound makes it an essential building block in modern organic synthesis.

Recent advancements in green chemistry have also brought attention to the synthesis and application of O-Acetylsalicyloyl chloride. Researchers are exploring more sustainable methods to produce this compound, such as using biocatalysts or solvent-free conditions, which reduce environmental impact while maintaining high yields. These innovations align with global efforts to promote eco-friendly chemical processes.

In terms of applications, O-Acetylsalicyloyl chloride has been extensively used in the preparation of esters and amides, which are critical intermediates in drug development. For example, its derivatives have shown promise as inhibitors of certain enzymes associated with neurodegenerative diseases. Additionally, it has been employed in the synthesis of bioactive polymers and materials with tailored properties for biomedical applications.

The structural versatility of O-Acetylsalicyloyl chloride also makes it an attractive candidate for click chemistry approaches. By incorporating this compound into click reactions, chemists can rapidly assemble complex molecules with high efficiency and specificity. This has opened new avenues for the discovery of novel drug candidates and advanced materials.

From a commercial perspective, O-Acetylsalicyloyl chloride is widely available from chemical suppliers and is used extensively in academic research and industrial settings. Its stability under standard storage conditions and ease of handling further contribute to its popularity among chemists.

In conclusion, O-Acetylsalicyloyl chloride (CAS No: 5538-51-2) stands as a pivotal compound in organic chemistry due to its structural versatility and wide-ranging applications. As research continues to uncover new synthetic routes and functional applications for this compound, its importance in both academic and industrial settings will undoubtedly grow.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5538-51-2)O-Acetylsalicylryl chloride
LE5328
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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